1-(4-fluorophenyl)-N-(2-hydroxy-2,2-di(thiophen-2-yl)ethyl)cyclopropanecarboxamide

• IUPAC Name: 1-(4-fluorophenyl)-N-(2-hydroxy-2,2-dithiophen-2-ylethyl)cyclopropane-1-carboxamide
• InChI: InChI=1S/C20H18FNO2S2/c21-15-7-5-14(6-8-15)19(9-10-19)18(23)22-13-20(24,16-3-1-11-25-16)17-4-2-12-26-17/h1-8,11-12,24H,9-10,13H2,(H,22,23)
• InChI Key: VCDBVEQSZAQLQX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=CC=C(C=C2)F)C(=O)NCC(C3=CC=CS3)(C4=CC=CS4)O
• Molecular Formula: C20H18FNO2S2
• Molecular Weight: 387.5 g/mol

Description

1-(4-fluorophenyl)-N-(2-hydroxy-2,2-di(thiophen-2-yl)ethyl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C20H18FNO2S2 and its molecular weight is 387.49. The purity is usually 95%.
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Scientific Research Applications

Biological Activity and Potential Uses

The compound 1-(4-fluorophenyl)-N-(2-hydroxy-2,2-di(thiophen-2-yl)ethyl)cyclopropanecarboxamide, although not directly mentioned in the retrieved research, is structurally related to various compounds that have been studied for their biological activity and potential applications in scientific research. Given the structural similarity to these compounds, it may share some of their biological properties and applications.

Antimicrobial and Antioxidant Properties

Compounds structurally related to this compound have been investigated for their antimicrobial and antioxidant activities. For example, ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates and related derivatives showed excellent antibacterial and antifungal properties, as well as significant antioxidant potential (Raghavendra et al., 2016). This suggests potential applications in developing new antimicrobial and antioxidant agents.

PET Radioligands for Neurological Research

Another area of application is in the development of PET radioligands for imaging serotonin 5-HT1A receptors in the brain, which are crucial in studying neuropsychiatric disorders. N-(4-[(18)F]-Fluoropyridin-2-yl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-carboxamides, structurally analogous to the compound , have shown high affinity and selectivity as 5-HT1A receptor antagonists. These compounds exhibit promising characteristics for in vivo quantification of 5-HT1A receptors, indicating their potential use in the diagnosis and research of neuropsychiatric disorders (García et al., 2014).

Synthesis and Characterization in Chemical Research

The synthesis and structural characterization of compounds containing the cyclopropane moiety and fluorophenyl groups are of significant interest in chemical research. Studies on the synthesis, reactions, and structural features of monofluorinated cyclopropanecarboxylates provide valuable insights into the properties of these compounds, including their solubility, reactivity, and potential as intermediates for further chemical transformations (Haufe et al., 2002). This underscores the importance of such compounds in synthetic organic chemistry and material science.